![molecular formula C12H15F3N2O2S B6637785 4-hydroxy-N-(thiophen-2-ylmethyl)-4-(trifluoromethyl)piperidine-1-carboxamide](/img/structure/B6637785.png)
4-hydroxy-N-(thiophen-2-ylmethyl)-4-(trifluoromethyl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-hydroxy-N-(thiophen-2-ylmethyl)-4-(trifluoromethyl)piperidine-1-carboxamide, also known as THIP, is a chemical compound that belongs to the class of piperidine carboxamides. It is a potent agonist of GABA-A receptors and has been extensively researched for its potential therapeutic applications in various neurological disorders.
Mechanism of Action
4-hydroxy-N-(thiophen-2-ylmethyl)-4-(trifluoromethyl)piperidine-1-carboxamide acts as a potent agonist of GABA-A receptors, which are widely distributed in the central nervous system. It enhances the inhibitory effects of GABA neurotransmitters, leading to increased chloride ion influx and hyperpolarization of the neuronal membrane. This results in the suppression of neuronal excitability and the reduction of anxiety, seizures, and insomnia.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the central nervous system, including the reduction of anxiety, seizures, and insomnia. It has also been shown to have anti-nociceptive and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
The advantages of using 4-hydroxy-N-(thiophen-2-ylmethyl)-4-(trifluoromethyl)piperidine-1-carboxamide in lab experiments include its potent agonist activity on GABA-A receptors, which makes it a useful tool for studying the role of these receptors in various neurological disorders. However, the limitations of using this compound include its potential side effects and the need for careful dosing to avoid toxicity.
Future Directions
There are several future directions for research on 4-hydroxy-N-(thiophen-2-ylmethyl)-4-(trifluoromethyl)piperidine-1-carboxamide, including the development of more selective agonists of GABA-A receptors that can target specific subunits of the receptor. This could lead to the development of more effective and safer drugs for the treatment of neurological disorders. Additionally, further studies are needed to explore the potential therapeutic applications of this compound in other areas such as pain management and neurodegenerative diseases.
Synthesis Methods
4-hydroxy-N-(thiophen-2-ylmethyl)-4-(trifluoromethyl)piperidine-1-carboxamide can be synthesized using various methods such as the reaction of 4-hydroxypiperidine-1-carboxylic acid with thiophen-2-ylmethylamine and trifluoromethyl isocyanate. The resulting product is then purified and characterized using various analytical techniques.
Scientific Research Applications
4-hydroxy-N-(thiophen-2-ylmethyl)-4-(trifluoromethyl)piperidine-1-carboxamide has been studied for its potential therapeutic applications in various neurological disorders such as anxiety, epilepsy, and insomnia. It has also been shown to have anti-nociceptive and anti-inflammatory effects.
properties
IUPAC Name |
4-hydroxy-N-(thiophen-2-ylmethyl)-4-(trifluoromethyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F3N2O2S/c13-12(14,15)11(19)3-5-17(6-4-11)10(18)16-8-9-2-1-7-20-9/h1-2,7,19H,3-6,8H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKKJVWAWNNDZNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(C(F)(F)F)O)C(=O)NCC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15F3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.